1-{1-[(1-allyl-1H-benzimidazol-2-yl)methyl]piperidin-3-yl}pyrrolidin-2-one

• IUPAC Name: 1-[1-[(1-prop-2-enylbenzimidazol-2-yl)methyl]piperidin-3-yl]pyrrolidin-2-one
• InChI: InChI=1S/C20H26N4O/c1-2-11-24-18-9-4-3-8-17(18)21-19(24)15-22-12-5-7-16(14-22)23-13-6-10-20(23)25/h2-4,8-9,16H,1,5-7,10-15H2
• InChI Key: TWOJIAVPQKGEBI-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C2=CC=CC=C2N=C1CN3CCCC(C3)N4CCCC4=O
• Molecular Formula: C20H26N4O
• Molecular Weight: 338.4 g/mol

Description

1-{1-[(1-allyl-1H-benzimidazol-2-yl)methyl]piperidin-3-yl}pyrrolidin-2-one is a chemical compound that has gained significant attention in scientific research. It is a piperidinyl-pyrrolidinone derivative that has been synthesized through a multi-step process. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 1-{1-[(1-allyl-1H-benzimidazol-2-yl)methyl]piperidin-3-yl}pyrrolidin-2-one is not yet fully understood. However, it has been suggested that the compound may exert its biological effects through the modulation of various signaling pathways, including the NF-κB and MAPK pathways.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. These include anti-inflammatory, antioxidant, and antitumor properties. The compound has also been found to exhibit neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 1-{1-[(1-allyl-1H-benzimidazol-2-yl)methyl]piperidin-3-yl}pyrrolidin-2-one in lab experiments include its ability to exhibit various biological activities, making it a promising candidate for further research in drug discovery and development. However, the limitations of using this compound in lab experiments include its complex synthesis process and the lack of a full understanding of its mechanism of action.

Future Directions

There are several future directions for research on 1-{1-[(1-allyl-1H-benzimidazol-2-yl)methyl]piperidin-3-yl}pyrrolidin-2-one. These include further studies on its mechanism of action, the development of more efficient synthesis methods, and the exploration of its potential therapeutic applications in the treatment of various diseases. Additionally, the compound's potential as a lead compound for the development of new drugs should be further investigated.
Conclusion
In conclusion, this compound is a promising compound that exhibits various biological activities. Its potential as a lead compound for the development of new drugs makes it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action and explore its potential therapeutic applications.

Synthesis Methods

The synthesis of 1-{1-[(1-allyl-1H-benzimidazol-2-yl)methyl]piperidin-3-yl}pyrrolidin-2-one involves a multi-step process that includes the condensation of a piperidinyl amine with a benzimidazole carboxaldehyde, followed by the reaction with an allyl bromide. The resulting product is then subjected to further reactions to yield the final compound.

Scientific Research Applications

1-{1-[(1-allyl-1H-benzimidazol-2-yl)methyl]piperidin-3-yl}pyrrolidin-2-one has been found to exhibit various biological activities, including anti-inflammatory, antioxidant, and antitumor properties. These properties make it a promising candidate for further research in the field of drug discovery and development.